2-(cyclopropanecarboxamido)-N-(3,4-dimethoxyphenethyl)oxazole-4-carboxamide

• IUPAC Name: 2-(cyclopropanecarbonylamino)-N-[2-(3,4-dimethoxyphenyl)ethyl]-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C18H21N3O5/c1-24-14-6-3-11(9-15(14)25-2)7-8-19-17(23)13-10-26-18(20-13)21-16(22)12-4-5-12/h3,6,9-10,12H,4-5,7-8H2,1-2H3,(H,19,23)(H,20,21,22)
• InChI Key: UVQSQZTWGQELMG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C2=COC(=N2)NC(=O)C3CC3)OC
• Molecular Formula: C18H21N3O5
• Molecular Weight: 359.4 g/mol
• CAS No.: 1351612-34-4

Description

2-(Cyclopropanecarboxamido)-N-(3,4-dimethoxyphenethyl)oxazole-4-carboxamide is a synthetic small molecule of interest in medicinal chemistry and early-stage drug discovery research. This compound features a oxazole-carboxamide core, a privileged structure frequently found in pharmacologically active molecules, which is further modified with cyclopropanecarboxamido and 3,4-dimethoxyphenethyl moieties . Such molecular architectures are commonly investigated for their potential to interact with various biological targets, including enzymes and receptors . Researchers can utilize this compound as a key intermediate or building block in the synthesis of more complex molecules, or as a reference standard in bio-screening assays to explore new therapeutic areas. The product is provided for Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any other human use. Researchers should conduct all necessary safety assessments and refer to the Material Safety Data Sheet (MSDS) prior to handling.

Biological Activity

The compound 2-(cyclopropanecarboxamido)-N-(3,4-dimethoxyphenethyl)oxazole-4-carboxamide is a member of the oxazole carboxamide class, which has garnered interest due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Chemical Formula : C18H21N3O4
• Molecular Weight : 345.38 g/mol
• CAS Number : 1351612-34-4

The structure features a cyclopropanecarboxamide moiety linked to a dimethoxyphenethyl group and an oxazole ring, which is crucial for its biological activity.

Anticancer Properties

Recent studies have highlighted the anticancer potential of oxazole derivatives. For instance, compounds similar in structure have shown significant activity against various cancer cell lines. The mechanism often involves the induction of apoptosis through various signaling pathways.

Case Study: Anticancer Activity

A study investigated the effects of a related oxazole derivative on pancreatic cancer cell lines (PANC-1). The results indicated strong apoptotic signaling, suggesting that the compound can effectively inhibit cancer cell proliferation through programmed cell death mechanisms .

Antiviral Activity

Oxazole derivatives have been noted for their antiviral properties. Research indicates that certain compounds within this class exhibit efficacy against RNA viruses, including those from the Flaviviridae family. This suggests a potential application for treating viral infections.

The antiviral activity is believed to be mediated through inhibition of viral replication and interference with viral protein synthesis pathways .

Enzyme Inhibition

Another area of interest is the enzyme inhibitory properties of this compound. Oxazoles have been studied for their ability to inhibit various enzymes, including:

• Cholinesterases : Important for neurotransmitter regulation.
• Tyrosinase : Involved in melanin production.
• Glucosidase : Relevant in carbohydrate metabolism.

Enzyme Inhibition Study

In vitro assays demonstrated that certain oxazole derivatives significantly inhibited glucosidase activity, suggesting potential applications in managing diabetes by regulating blood sugar levels .

Summary of Biological Activities

Activity Type	Effect	Mechanism
Anticancer	Induces apoptosis	Activation of apoptotic pathways
Antiviral	Inhibits viral replication	Interference with viral protein synthesis
Enzyme Inhibition	Reduces enzyme activity	Competitive inhibition of substrate binding

Detailed Findings from Literature

• Antioxidant Activity : Related compounds have shown significant antioxidant properties, which can contribute to their overall therapeutic profile.
• Pharmacokinetics : Studies indicate favorable absorption and distribution characteristics for oxazole derivatives, enhancing their potential as therapeutic agents .

Comparison with Similar Compounds

Table 1: Key Structural Features of Comparative Compounds

Compound Name	Molecular Formula (Example)	Key Functional Groups	Core Heterocycle	Primary Application/Use
2-(Cyclopropanecarboxamido)-N-(3,4-dimethoxyphenethyl)oxazole-4-carboxamide	C₁₈H₂₁N₃O₅	Oxazole, cyclopropane, dimethoxyphenethyl	Oxazole	Research compound (hypothetical)
N-(3,4-Dichlorophenyl)propanamide (Propanil)	C₉H₉Cl₂NO	Dichlorophenyl, propanamide	None	Herbicide (rice fields)
N-(3,4-Dichlorophenyl)hexahydro-1,3-dimethyl-2,4,6-trioxo-5-pyrimidinecarboxamide (Fenoxacrim)	C₁₄H₁₄Cl₂N₄O₄	Pyrimidine, dichlorophenyl	Pyrimidine	Fungicide (discontinued)
N-(3-(1-Ethyl-1-methylpropyl)-5-isoxazolyl)-2,6-dimethoxybenzamide (Isoxaben)	C₁₈H₂₄N₂O₄	Isoxazole, dimethoxybenzamide	Isoxazole	Herbicide (pre-emergent)

Key Observations:

Heterocyclic Core: The target compound employs an oxazole ring, distinct from the pyrimidine in fenoxacrim or isoxazole in isoxaben. Oxazole derivatives are less common in agrochemicals but prevalent in pharmaceuticals due to their metabolic stability .

Aromatic Substituents: The 3,4-dimethoxyphenethyl group contrasts with the dichlorophenyl groups in propanil and fenoxacrim. Methoxy groups may enhance solubility and reduce cytotoxicity compared to chlorinated analogs.

Pharmacological and Agrochemical Implications

• Propanil vs. Target Compound : Propanil’s dichlorophenyl group is critical for acetolactate synthase (ALS) inhibition in weeds. The target compound’s dimethoxyphenethyl group may shift selectivity toward mammalian targets (e.g., kinases or GPCRs) due to reduced electrophilicity .
• Isoxaben vs. Target Compound : Isoxaben’s isoxazole core targets cellulose biosynthesis in plants. The oxazole in the target compound could interact with analogous pathways but with modified specificity due to cyclopropane substitution, which may sterically hinder enzyme active sites .

Physicochemical Properties

• Lipophilicity: The cyclopropane and dimethoxyphenethyl groups likely increase logP compared to propanil (logP ~2.5) but reduce it relative to fenoxacrim (logP ~3.8). This balance may optimize blood-brain barrier penetration if used therapeutically.
• Metabolic Stability: Oxazole rings resist oxidative degradation better than pyrimidines (fenoxacrim) but may undergo hydrolysis at the carboxamide bonds under acidic conditions.